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Topoisomerase I Inhibition Data

The core inhibitory activity of MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan comes from its

constituent, Exatecan [1] [2] [3]. The data is summarized in the table below.

Compound Name Target IC50 Value Role

Exatecan (constituent of the

ADC linker)

DNA Topoisomerase I 2.2 μM [1] [2]

[3]

Cytotoxic payload

MC-Gly-Gly-Phe-Gly-(R)-
Cyclopropane-Exatecan

DNA Topoisomerase I

(via Exatecan)

Information

missing

Antibody-Drug Conjugate

(ADC) linker-payload
conjugate [1] [2]

Experimental Context for IC50 Data

The search results confirm the IC50 value but do not provide the specific experimental protocols used to

determine it for Exatecan. The provided literature describes the general methodology for topoisomerase I

inhibition assays, which typically involves observing the relaxation of supercoiled plasmid DNA by the

topoisomerase I enzyme.
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General Assay Principle: The assay measures the enzyme's ability to relax supercoiled plasmid

DNA. In the absence of an inhibitor, the enzyme fully relaxes the DNA, changing its migration pattern
in a gel. When an effective inhibitor is present, it prevents this relaxation, resulting in a higher amount

of remaining supercoiled DNA [4]. The IC50 is the concentration at which the inhibitor causes a 50%
reduction in enzyme activity.

Data Interpretation: The value of 2.2 μM indicates the potency of the free Exatecan payload. When
Exatecan is part of the MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan conjugate, it is designed

to be delivered to specific cells by an antibody. Its release and activity inside the target cells might
differ from the free drug.

The following diagram outlines this general experimental workflow for determining Topoisomerase I

inhibition:
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Key Information for Researchers

Synonyms and Relevance: This compound is also known as SHR-A1811 Drug-linker [1]. It is a key
component of Antibody-Drug Conjugates (ADCs), where it is chemically linked to a tumor-targeting

antibody. The linker is designed to be stable in the bloodstream and release the active Exatecan
payload specifically inside target cells [1] [2] [3].
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Handling and Storage: For research purposes, the compound is typically supplied as a solid powder

and should be stored at -20°C in a sealed container, protected from light and moisture [1] [5] [6]. It is
intended for research use only and not for human administration [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.medchemexpress.com/mc-gly-gly-phe-gly-r-cyclopropane-exatecan.html?srsltid=AfmBOopkfxUlnd12Djh1WF11aKGH4CQn8NYJZPpCwG1RBmAAnvRNKF6T
https://www.peptidedb.com/products/MC-Gly-Gly-Phe-Gly-S-Cyclopropane-Exatecan.html
https://www.invivochem.com/MC-Gly-Gly-Phe-Gly-S-Cyclopropane-Exatecan.html
https://www.medchemexpress.com/mc-gly-gly-phe-gly-r-cyclopropane-exatecan.html?srsltid=AfmBOopkfxUlnd12Djh1WF11aKGH4CQn8NYJZPpCwG1RBmAAnvRNKF6T
https://www.targetmol.com/compound/mc-gly-gly-phe-gly-%28r%29-cyclopropane-exatecan
https://www.smolecule.com/products/s12863348?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/mc-gly-gly-phe-gly-r-cyclopropane-exatecan.html?srsltid=AfmBOopkfxUlnd12Djh1WF11aKGH4CQn8NYJZPpCwG1RBmAAnvRNKF6T
https://www.targetmol.com/compound/mc-gly-gly-phe-gly-%28r%29-cyclopropane-exatecan
https://www.pharmaffiliates.com/en/2414254-51-4-mc-gly-gly-phe-gly-r-cyclopropane-exatecan-papep003124.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12125705/
https://www.peptidedb.com/products/MC-Gly-Gly-Phe-Gly-S-Cyclopropane-Exatecan.html
https://www.invivochem.com/MC-Gly-Gly-Phe-Gly-S-Cyclopropane-Exatecan.html
https://www.smolecule.com/products/b12863348#mc-gly-gly-phe-gly-r-cyclopropane-exatecan-topoisomerase-i-inhibition-ic50
https://www.smolecule.com/products/b12863348#mc-gly-gly-phe-gly-r-cyclopropane-exatecan-topoisomerase-i-inhibition-ic50
https://www.smolecule.com/products/b12863348#mc-gly-gly-phe-gly-r-cyclopropane-exatecan-topoisomerase-i-inhibition-ic50
https://www.smolecule.com/products/b12863348#mc-gly-gly-phe-gly-r-cyclopropane-exatecan-topoisomerase-i-inhibition-ic50
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12863348?utm_src=pdf-bulk
https://www.smolecule.com/products/s12863348?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s12863348?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

